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Compound of Interest

Compound Name: 2-Iodophenylacetic acid

Cat. No.: B145825 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Iodophenylacetic acid, a halogenated organic compound. Adherence to these guidelines is

critical to mitigate risks and comply with regulatory standards.

Key Safety and Disposal Information
2-Iodophenylacetic acid presents several hazards that must be managed throughout its

lifecycle in the laboratory, including its final disposal. The following table summarizes crucial

safety data and disposal recommendations.
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Parameter Information Citation

Chemical Name 2-Iodophenylacetic acid [1]

CAS Number 18698-96-9 [2]

Molecular Formula C8H7IO2 [1]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific

Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory tract irritation)

[1]

Signal Word Warning [2]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[1]

Primary Disposal Route Hazardous Waste Incineration [3]

Waste Category Halogenated Organic Waste [3]

Personal Protective Equipment

(PPE)

N95 dust mask, chemical

safety goggles, protective

gloves

[2]

Disposal Decision Workflow
The proper disposal of 2-Iodophenylacetic acid follows a structured decision-making process

to ensure safety and compliance. This workflow helps laboratory personnel determine the

appropriate disposal pathway.
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Start: 2-Iodophenylacetic Acid Waste Generated

Is the waste mixed with non-halogenated solvents?

Segregate as
Halogenated Organic Waste

No Yes, treat entire mixture
as halogenated waste

Is the waste acidic (pH <= 2)?

Consider on-site neutralization by qualified personnel
(if permissible by institutional policy)

Yes

Collect in a designated, labeled, and compatible
hazardous waste container for halogenated organics.

No

Store in a designated Satellite Accumulation Area (SAA)

Arrange for pickup by licensed
hazardous waste contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 2-Iodophenylacetic acid waste.
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Step-by-Step Disposal Protocol for 2-
Iodophenylacetic Acid
The following procedure outlines the necessary steps for the safe and compliant disposal of 2-
Iodophenylacetic acid.

1. Waste Segregation:

As a halogenated organic compound, 2-Iodophenylacetic acid waste must be collected

separately from non-halogenated organic waste.[3]

Collect this waste in designated containers specifically for halogenated organic compounds.

[3] These are often color-coded (e.g., green-labeled carboys) for easy identification.[3]

2. Container Selection and Labeling:

Use a compatible container, such as a polyethylene carboy, for waste collection.[4] Avoid

using metal containers, as halogenated solvents can degrade to form acids that may corrode

the metal.[4]

Ensure the container is in good condition and has a secure, tight-fitting lid.[5]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "2-Iodophenylacetic acid," and an indication of its hazards (e.g., "Irritant").

3. Waste Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation.

The storage area should be a cool, well-ventilated space, away from direct sunlight and

sources of ignition.[4]

Keep the waste container closed at all times, except when adding waste.[6]

Do not mix incompatible materials in the same container. For instance, do not combine

strong acids and bases.[3]
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4. Final Disposal:

Halogenated organic wastes are typically disposed of via high-temperature incineration by a

licensed hazardous waste management company.[3]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the full waste container.

General Protocol for Neutralization of Acidic Waste
Disclaimer: The following is a general protocol for the neutralization of acidic waste. Its

application to 2-Iodophenylacetic acid waste should be carefully evaluated by qualified

personnel and must be in accordance with your institution's safety policies. On-site treatment of

hazardous waste is highly regulated.

Objective: To adjust the pH of an acidic aqueous waste to a neutral range (typically between

6.0 and 8.0) before disposal. This procedure should only be performed by trained personnel.

Materials:

Acidic waste containing 2-Iodophenylacetic acid

A suitable neutralizing agent (e.g., 5-10% solution of sodium bicarbonate or sodium

hydroxide)

pH indicator strips or a calibrated pH meter

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, and a lab coat

A chemical fume hood

Procedure:

Preparation: Perform the entire procedure in a well-ventilated chemical fume hood.[7] Ensure

all necessary PPE is worn.
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Slow Addition of Neutralizing Agent: Slowly and carefully add the neutralizing agent to the

acidic waste with constant stirring. This process can be exothermic and may generate gas,

so controlled addition is crucial.[7]

pH Monitoring: Regularly monitor the pH of the solution using pH indicator strips or a pH

meter.

Completion: Continue adding the neutralizing agent until the pH reaches the desired neutral

range.

Final Disposal: Once neutralized, the waste must still be disposed of as halogenated organic

waste, as neutralization does not remove the halogenated compound. Collect the neutralized

solution in the appropriate hazardous waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Iodophenylacetic acid | C8H7IO2 | CID 2780090 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-Iodophenylacetic acid 97 18698-96-9 [sigmaaldrich.com]

3. bucknell.edu [bucknell.edu]

4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

5. ethz.ch [ethz.ch]

6. 7.2 Organic Solvents [ehs.cornell.edu]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of 2-Iodophenylacetic
Acid: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145825#2-iodophenylacetic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxyphenylacetic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b145825?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodophenylacetic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/531472
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxyphenylacetic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b145825#2-iodophenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b145825#2-iodophenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b145825#2-iodophenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b145825#2-iodophenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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